Correction: Considerable slowdown of short DNA fragment translocation across a protein nanopore using pH-induced generation of enthalpic traps inside the permeation pathway
Nanoscale Pub Date: 2023-11-23 DOI: 10.1039/D3NR90226A
Abstract
Correction for ‘Considerable slowdown of short DNA fragment translocation across a protein nanopore using pH-induced generation of enthalpic traps inside the permeation pathway’ by Loredana Mereuta et al., Nanoscale, 2023, 15, 14754–14763, https://doi.org/10.1039/D3NR03344A.
Recommended Literature
- [1] Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†
- [2] Syndiospecific coordination (Co)polymerization of carbazole-substituted styrene derivatives using the scandium catalyst system†
- [3] Effect of sodium dodecyl sulphate and Brij-35 on the analysis of sulphonamides in physiological samples using direct injection and acetonitrile gradients
- [4] A supramolecular dual-donor artificial light-harvesting system with efficient visible light-harvesting capacity†
- [5] Inside front cover
- [6] Contents list
- [7] Synthesis, photophysical and nonlinear optical properties of a series of ball-type phthalocyanines in solution and thin films†
- [8] A structure guided drug-discovery approach towards identification of Plasmodium inhibitors
- [9] Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†
- [10] The powerful law of the power law and other myths in network biology†
Journal Name:Nanoscale
Research Products
-
CAS no.: 16742-48-6
-
CAS no.: 157887-82-6
-
CAS no.: 169555-93-5